Cas no 73295-10-0 (Propanoic acid, 3-(acetyloxy)-2-methyl-, methyl ester, (2S)-)

• Product name: Propanoic acid, 3-(acetyloxy)-2-methyl-, methyl ester, (2S)-
• CAS No: 73295-10-0
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 542714
• PubChem ID: 11446495

Propanoic acid, 3-(acetyloxy)-2-methyl-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(acetyloxy)-2-methyl-, methyl ester, (2S)-
• methyl (2S)-3-acetyloxy-2-methylpropanoate
• Propanoic acid,3-(acetyloxy)-2-methyl-,methyl ester,(2S)
• 73295-10-0
• DTXSID60466062
• SCHEMBL15290537

• Inchi： InChI=1S/C7H12O4/c1-5(7(9)10-3)4-11-6(2)8/h5H,4H2,1-3H3/t5-/m0/s1
• InChI Key： ZMMWILJMWMZNCG-YFKPBYRVSA-N
• SMILES： CC(COC(=O)C)C(=O)OC

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 52.60000
• LogP: 0.35860